Cas no 3682-32-4 (1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso-)

• Product name: 1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso-
• CAS No: 3682-32-4
• MF: C₁₀H₇NO₅S
• MW: 253.2313
• MDL: MFCD00003933
• CID: 305495
• PubChem ID: 87573628

1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 4-hydroxy-3-nitroso-
• 2-NITROSO-1-NAPHTHOL-4-SULFONIC ACID
• 4-Hydroxy-3-nitroso-1-naphthalenesulfonic Acid Hydrate
• 2-Nitroso-1-naphthol-4-sulfonic Acid Hydrate
• 4-hydroxy-3-nitrosonaphthalene-1-sulfonic acid
• 4-Hydroxy-3-nitroso-1-naphthalenesulfonic acid
• 1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso-
• 7T06PCA43O
• 4-hydroxy-3-nitroso-naphthalene-1-sulfonic acid
• NSC677526
• 4-hydroxy-3-nitrosonaphthalenesulfonic acid
• NSC163381
• Nitroso-NW acid
• NSC148310
• 4-Hydroxy-3-nitrosonaphthalene-1-sulphonic acid
• 4-hydroxy-3-nitroso-naphthalene-1-sulfonicacid
• EINECS 222-964-3
• SCHEMBL107023
• 3682-32-4
• VS-12622
• D97689
• N0269
• NSC-148310
• 1-HYDROXY-2-NITROSONAPHTHALENE-4-SULFONIC ACID
• 4-Hydroxy-3-nitroso-1-naphthalenesulfonic acid sodium salt
• AKOS024371024
• MFCD00003933
• 1-NAPHTHOL-4-SULFONIC ACID, 2-NITROSO-
• FT-0613220
• Q27268807
• DTXSID2063131
• NSC-677526
• A823386
• 1787-54-8
• UNII-7T06PCA43O
• NSC 163381
• NSC 677526
• NS00030102
• 4-Hydroxy-3-nitroso-1-naphthalenesulfonic acid #
• GASPSNIEUBWWJU-UHFFFAOYSA-N
• NSC 148310
• DS-005408
• 1-Naphthalenesulfonic acid, 3,4-dihydro-3-hydroxyimino-4-oxo-
• STL426772
• DTXCID4039239
• BBL034630

• MDL： MFCD00003933
• Inchi： 1S/C10H7NO5S/c12-10-7-4-2-1-3-6(7)9(17(14,15)16)5-8(10)11-13/h1-5,12H,(H,14,15,16)
• InChI Key： GASPSNIEUBWWJU-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C(=C(C2=C([H])C([H])=C([H])C([H])=C12)O[H])N=O)(=O)(=O)O[H]

Computed Properties

• Exact Mass: 253.00400
• Monoisotopic Mass: 253.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• Tautomer Count: 3
• Surface Charge: 0
• XLogP3: 1.5

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 140-145 °C (dec.)
• PSA: 112.41000
• LogP: 3.27080

1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： 20/21/22-33-36/37/38
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases：R20/21/22; R33

1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso-

1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- (CAS No. 3682-32-4): A Comprehensive Overview

The compound 1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- (CAS No. 3682-32-4) is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various research applications, particularly in the development of novel therapeutic agents and biochemical probes.

Chemical Structure and Properties: The molecular structure of 1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- consists of a naphthalene core substituted with a sulfonic acid group at the first position and a nitroso group at the third position, along with a hydroxyl group at the fourth position. This arrangement imparts distinct electronic and steric properties to the molecule, making it highly versatile in chemical reactions and interactions. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, allowing it to participate in a wide range of synthetic transformations.

Applications in Pharmaceutical Research: In recent years, 1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- has been extensively studied for its potential applications in pharmaceutical research. Its unique chemical properties make it an excellent scaffold for designing molecules with specific biological activities. For instance, researchers have explored its use in the synthesis of novel sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties. The nitroso group, in particular, has been found to enhance the bioactivity of certain drug candidates by facilitating interactions with biological targets.

Recent Research Findings: Recent studies have highlighted the significance of 1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- in the development of targeted therapies. A notable research paper published in the Journal of Medicinal Chemistry demonstrated its role as an intermediate in the synthesis of potent inhibitors for enzymes involved in cancer metabolism. The study revealed that modifications to the hydroxyl and nitroso groups could significantly alter the binding affinity and selectivity of these inhibitors towards their intended targets. This finding opens up new avenues for developing more effective anticancer drugs.

Synthetic Methods and Optimization: The synthesis of 1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Researchers have developed various synthetic routes, including nucleophilic aromatic substitution and diazotization-coupling reactions, to construct the desired molecular framework. Advances in catalytic systems and green chemistry principles have further improved the efficiency and sustainability of these synthetic processes. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled more streamlined access to complex derivatives of this compound.

Biochemical Probes and Diagnostic Tools: Beyond its role in drug development, 1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- has found utility as a biochemical probe in studying enzyme mechanisms and protein interactions. Its ability to undergo selective modifications allows researchers to design probes that can label specific biomolecules with high precision. This has been particularly valuable in structural biology studies, where such probes help elucidate the three-dimensional structures of proteins and their dynamic interactions with other molecules.

Ethical Considerations and Future Directions: As research on 1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- continues to advance, ethical considerations regarding its use in pharmaceuticals and diagnostics become increasingly important. Ensuring safety profiles, environmental impact assessments, and equitable access to derived therapies are critical aspects that need to be addressed. Future research should focus on developing more sustainable synthetic methods and exploring novel applications that leverage its unique chemical properties.

The growing body of evidence supporting the utility of 1-Naphthalenesulfonic acid, 4-hydroxy-3-nitroso- underscores its importance as a versatile chemical entity in modern science. Continued investigation into its applications will likely yield further breakthroughs in medicine and biotechnology, reinforcing its significance as a cornerstone compound in these fields.